Cas no 2171786-07-3 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylbenzoic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylbenzoic acid
• CAS No: 2171786-07-3
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5777402
• PubChem ID: 165566808
• Update Time: 2025-05-20

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2171786-07-3
• EN300-1523377
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-4-methylbenzoic acid
• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylbenzoic acid

• Inchi： 1S/C28H26N2O5/c1-16-10-11-18(27(32)33)14-24(16)29-26(31)25(17-12-13-17)30-28(34)35-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-11,14,17,23,25H,12-13,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： VRLKDDJJJASDBY-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=C(C(=O)O)C=CC=1C

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylbenzoic acid

Comprehensive Overview of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylbenzoic acid (CAS No. 2171786-07-3)

The compound 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylbenzoic acid (CAS No. 2171786-07-3) is a sophisticated organic molecule widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists frequently search for this compound due to its role in peptide coupling reactions and its potential applications in drug discovery.

In recent years, the demand for Fmoc-protected amino acids like 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylbenzoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This technique is pivotal for creating peptides with high purity and yield, which are essential for biopharmaceuticals and personalized medicine. The compound’s CAS No. 2171786-07-3 is often queried in scientific databases, reflecting its importance in medicinal chemistry and bioconjugation.

The cyclopropyl moiety in this molecule enhances its metabolic stability, a feature highly sought after in drug design. This aligns with current trends in small-molecule therapeutics, where researchers aim to improve bioavailability and reduce off-target effects. Additionally, the Fmoc group ensures selective deprotection during synthesis, a critical factor for peptide chain elongation. These attributes make 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylbenzoic acid a staple in combinatorial chemistry libraries.

Another area of interest is the compound’s potential in targeted drug delivery systems. With the rise of nanomedicine, scientists are exploring how functionalized benzoic acid derivatives can be conjugated to nanoparticles for precise therapeutic action. The methylbenzoic acid segment of this molecule offers a versatile scaffold for such modifications, addressing the growing need for precision medicine solutions.

From a synthetic perspective, the compound’s CAS No. 2171786-07-3 is frequently referenced in protocols for amide bond formation and carboxylic acid activation. These reactions are fundamental to organic synthesis and are often optimized for high-throughput screening. The inclusion of the Fmoc group also simplifies purification processes, a significant advantage in automated synthesis platforms.

Environmental and regulatory considerations are also shaping the use of this compound. As the pharmaceutical industry moves toward green chemistry, researchers are evaluating solvents and catalysts that minimize waste during the synthesis of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylbenzoic acid. This aligns with global initiatives for sustainable manufacturing, a topic gaining traction in academic and industrial forums.

In summary, 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylbenzoic acid (CAS No. 2171786-07-3) is a multifaceted compound with broad applications in peptide science, drug development, and material innovation. Its structural features and synthetic versatility make it a subject of ongoing research, particularly in fields prioritizing molecular precision and therapeutic efficacy.